AbstractContaminants formed during food processing are of increasing concern to public and food safety experts, as well as international risk assessment organizations. The emergence of ‘omic’ technologies (e.g. genomics and transcriptomics) have greatly increased the mechanistic knowledge of the toxicity associated with these compounds, and consequently have provided a better understanding of their potential adverse effects. Of note, microRNAs (miRNAs) have emerged as being of key importance during the development of cancer as well as being associated with food-processing contaminants. MiRNAs have been demonstrated to trigger toxic processes in hepatic and renal tissues due to exposure to toxic compounds such as furan and 3-monochloropropane-1,2-diol (3-MCPD), respectively. In this review, we consider the roles of miRNAs in the toxicity process and the challenges that lay ahead in order to translate this knowledge to the benefit of industrial food processing.

AbstractThis study aimed to assess the spatiotemporal bioavailability of polychlorinated dibenzo-p-dioxins (PCDDs), dibenzofurans (PCDFs) and dioxin-like polychlorinated biphenyls (dl-PCBs) in wild adult mussels, Mytilus galloprovincialis, collected along the Portuguese Atlantic coast between 2009 and 2020. The work is part of a national environmental monitoring program. The purpose was to evaluate the dioxins’ temporal trends, the human and ecological risks, and the correlation between mussels’ location and the main pollutant sources in Portugal. The levels and congener patterns of the most toxicity-relevant 17 PCDD/Fs and 12 dl-PCBs were determined, with the dl-PCBs dominant. The sum of Σ17PCDD/Fs and Σ12dl-PCBs values ranged from 2.0 to 4.0 ng WHO-TEQ kg−1, (wet weight basis), below the limits established by the European Commission for contamination in fish and fishery products (6.5 ng per kg−1). The study included five years – 2009, 2010, 2016, 2018 and 2020 –, allowing to verify the impact of European Directive 2013/39/UE against the pollution of water in Portugal; it was observed that dioxin levels in mussels diminished over the time. Statistical analysis allowed verification of different spatial trends of dl-PCB profiles along the Portuguese Atlantic coast. The mono-ortho dl-PCB pentachlorinated congener IUPAC #118 prevailed in 2009 and 2018 in all sampling sites, and it was predominant in 2010, 2016 and 2020, followed by the congeners IUPAC #105, #156 and #167. The IUPAC #167, #169 and #123 were the most abundant hexachlorinated congeners, and the IUPAC #77 the most abundant tetrachlorinated congener. This work emphasises the importance of monitoring dioxins and mapping the congeners in Atlantic coastal ecosystems, to contribute to their elimination.

AbstractA commercial formulation called prothioconazole·kresoxim-methyl 50% water dispersible granule (WG), used to control the powdery mildew, is under registration for use on cucumbers. Therefore it is urgent to validate the reliability of the recommended good agricultural practices (GAP) conditions (187.5 g a.i. ha−1, three sprays with a 7-d interval, and a pre-harvest interval of 3 d) by conducting field trials in 12 regions in China, as required by national regulations, with a subsequent risk assessment. The residues of prothioconazole-desthio and kresoxim-methyl in field samples were determined using QuEChERS coupled with high-performance liquid chromatography – tandem mass spectrometry (HPLC-MS/MS). On the suggested pre-harvest interval (PHI, 3 d), the residual concentrations of prothioconazole-desthio (no maximum residue limit set in China) and kresoxim-methyl (maximum residue limit = 0.5 mg/kg) in cucumbers were 0.01–0.020 and 0.01–0.050 mg/kg, respectively. The acute risk quotients of prothioconazole-desthio in cucumbers were no higher than 0.079% for Chinese consumers. The chronic dietary risk quotient of kresoxim-methyl and of prothioconazole-desthio for different groups of consumers in China ranged from 2.3% to 5.3% and from 1.6% to 4.6%, respectively. Thus, prothioconazole·kresoxim-methyl 50% WG sprayed on cucumbers under the recommended GAP information can pose a negligible risk for Chinese consumers.

AbstractThe coatings of metal cans may release complex mixtures of migrants into the contained foods, including non-intentionally added substances (NIAS), such as reaction products. All migrating substances should be studied to demonstrate their safety. In this work, the characterisation of two epoxy and organosol coatings was performed using several techniques. Firstly, the type of coating was identified using FTIR-ATR. Screening techniques based on purge and trap (P&T) and solid-phase microextraction (SPME) coupled to GC-MS were used to investigate volatiles from coatings. For the identification of semi-volatile compounds, an appropriate extraction was performed before analysis by GC-MS. The most abundant substances were compounds with at least one benzene ring and an aldehyde or alcohol group in their structures. Furthermore, a method to quantify some of the identified volatiles was explored. Secondly, HPLC with fluorescence detection (HPLC-FLD) was used to determine non-volatile compounds such as bisphenol analogues and bisphenol A diglycidyl ethers (BADGEs), with subsequent confirmation by LC-MS/MS. Additionally, migration assays were performed by this technique to determine non-volatile compounds migrating into food simulants. Bisphenol A (BPA) and all BADGE derivatives except BADGE.HCl were detected in the migration extracts. Moreover, BADGE-solvent complexes such as BADGE.H2O.BuEtOH, BADGE.2BuEtOH, etc. were also tentatively identified using the accurate mass provided by time-of-flight mass spectrometry (TOF-MS).

AbstractZeranol (α-zearalanol, α-ZAL), is a resorcyclic acid lactone (RAL). Its administration to farm animals to improve meat production has been prohibited in the European Union due to the potential risk to human health. However, it has been demonstrated that α-ZAL may be present in livestock animals due to Fusarium fungi that produce fusarium acid lactones contamination in feed. The fungi produce a small amount of zearalenone (ZEN), which is metabolized to zeranol. The potential endogenous origin of α-ZAL makes it difficult to correlate positive samples to a potential illicit treatment with α-ZAL. We present two experimental studies that investigated the origin of natural and synthetic RALs in porcine urine. Urine samples from pigs that were either fed with ZEN-contaminated feed or administered α-ZAL by injection were analyzed by liquid chromatography coupled to tandem mass spectrometry, with the method validated according to Commission Implementing Regulation (EU) 2021/808. The data show that although the concentration of α-ZAL in the ZEN feed-contaminated samples is significantly lower than in the illicit administration samples, α-ZAL can occur in porcine urine via natural metabolism. Additionally, the feasibility of using the ratio of forbidden/fusarium RALs in porcine urine as a reliable biomarker for illicit treatment with α-ZAL administration was evaluated for the first time. This study demonstrated that the obtained ratio in the contaminated ZEN feed study was close to 1, while in the illegally administered α-ZAL samples the ratio is always higher than 1 (up to 135). Therefore, this study proves that the ratio criteria (already used when a forbidden RAL is detected in bovine urine) may also be used for porcine urine.

AbstractDue to allergy concerns, it is mandatory under EU law to declare in food products all ingredients derived from fish. Gelatine is prepared from the waste collagen of animal carcasses, including piscine, bovine and porcine materials, and is an ingredient in a wide range of foods. The Elliott Review into the integrity and assurance of food supply networks highlighted requirements for analytical surveillance methods to support due diligence, food safety and authenticity. We present the development of a method to extract gelatine from foods and determine the presence of piscine gelatine by liquid chromatography-tandem mass spectrometry using a suite of sixteen piscine marker peptides. The method has been successfully applied to gelatine granules, capsules and composite retail food products. While a study is required to determine parameters including the limit of detection of this method, the data indicate the method is reproducible between replicates of sub-samples and applies to a range of piscine gelatines collected over 16 years. Once validation studies are complete, there is potential for enforcement officers to apply the technology to verify the authenticity of fish products to support consumers in ensuring food safety and also food provenance relating to animal origin.

AbstractIn early 2009 nicotine was unexpectedly detected in dried mushroom samples. As its origin has not yet been elucidated, this study addressed possible endogenous synthesis of nicotine. Therefore, Agaricus bisporus fruiting bodies were grown in a representative and controlled (nicotine-free) setup. Fruiting bodies (fresh versus stored, intact versus processed (sliced/cooked)) from different harvest days and flushes were analysed with a validated, sensitive dilute-and-shoot UHPLC-MS/MS methodology for nicotine and its precursors putrescine and nicotinic acid. Neither storage nor processing initiated any endogenous nicotine biosynthesis (detection limit 1.6 ng g−1 fresh weight). In contrast, putrescine and nicotinic acid were detected in all samples, with increasing amounts in the different treatments. In silico analysis of the fully sequenced genome of A. bisporus confirmed its inability to produce nicotine. The data obtained do not provide evidence for natural, endogenous presence of nicotine in mushrooms, indicating an exogenous contamination source (e.g. contamination during hand-picking, sample preparation/analysis).

AbstractLupin seeds have a high potential as an alternative for animal proteins in feed and food. However, the possible presence of alkaloids hinders the usage of lupins in human diets. This review aims to identify the main factors that influence the presence of alkaloids in lupins. A literature study covering English-published scientific papers in Scopus from 1980 to 2022 was performed. Biotic, abiotic, and genotypic factors influence the production of these toxic secondary metabolites by lupines. In particular, sweet cultivars with high 13-hydroxylupanine and 13-tigloyloxylupanine concentrations, abundant light exposure and standard diurnal cycles, well-watering procedures, relatively cold environment, N-deficient fertilizer with 240 mg K kg−1 and 60 mg P kg−1, high soil pH, and organic growing system conditions, are the best options to avoid high global alkaloid content. Results of this study can be used to develop predictive mechanistic models, although there is still the necessity to collect additional data by performing multi-variate studies.

AbstractEsters of 2-monochloropropane-1,2-diol (2-MCPD), 3- monochloropropane-1,2-diol (3-MCPD), and glycidol are present in infant formulas, follow-on foods and similar compositions. They arise mainly from the vegetable oil content and may cause harmful effects in consumers. The contents of these substances in formulas were determined indirectly by converting the esters to the free form, followed by derivatization and analysis by gas chromatography-tandem mass spectrometry (GC-MS/MS). The validation results demonstrate that the method had sufficient specificity and adequate accuracy. The limits of detection (LOD) and limits of quantification (LOQ) for each of 2­MCPDE, 3­MCPDE, and GE were 1.5 and 5 µg/kg, respectively. Formula intake by children up to 36 months of age was surveyed, and the data was used to assess the risks due to 3-MCPD esters (3-MCPDE) and glycidyl esters (GE). The mean exposure dose of 3-MCPDE for different age groups ranged from 0.51 to 1.13 µg/kg bw per day. The corresponding mean GE exposure ranged from 0.031 to 0.069 µg/kg bw per day. Neither mean values nor the percentile 95% values of 3-MCPDE exposure doses exceed the recommended provisional maximum tolerable daily intake (PMTDI).

AbstractPolycyclic aromatics hydrocarbons (PAHs) are ubiquitous in foods and environment and possess carcinogenic and mutagenic potential. Foods are the main source of exposure to PAHs in the general population. In this study, we determined the concentrations of 16 European Union priority PAHs in 1,564 foodstuffs acquired from nine provinces and commonly consumed by the Chinese population. The most predominant PAH was chrysene (16.7%), followed by benz[a]anthracene (12.4%) and benzo[b]fluoranthene (11.7%). Edible vegetable oils (17.89 μg/kg) and fruits (1.97 μg/kg) had the highest and lowest concentrations of total PAHs, respectively. Suitable indicators of PAH contamination in foods were assessed based on the occurrence of other PAHs in samples negative for benzo[a]pyrene and the correlation for the PAHs and their combinations. According to our results, PAH4 was a suitable indicator, better than PAH8 and benzo[a]pyrene alone. PAH exposure in the Chinese population was estimated by combining contamination data with national individual food consumption data, based on the middle bound approach. The overall average dietary exposures for BaP and PAH4 were 3.08 and 17.61 ng/kg bw/day, respectively. The major contributors to the total dietary exposure of PAHs were cereals (39%), edible vegetable oils (28%), and vegetables (20%). We used the margin of exposure (MOE) approach to assess health risk for consumers. MOEs of the mean estimated dietary exposures were >10,000, indicating a low concern for the health of the general population and of consumers of smoked, grilled, or barbecued foods. For high consumers and children, the MOEs were <10,000, indicating potential concerns.